[4-(Aminomethyl)oxan-4-yl]methanol

• IUPAC Name: [4-(aminomethyl)oxan-4-yl]methanol
• InChI: InChI=1S/C7H15NO2/c8-5-7(6-9)1-3-10-4-2-7/h9H,1-6,8H2
• InChI Key: HVINWRIEIUOYJJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CN)CO
• Molecular Formula: C7H15NO2
• DSSTOX Substance ID: DTXSID70625269
• Molecular Weight: 145.20 g/mol
• CAS No.: 959238-22-3

Description

[4-(Aminomethyl)oxan-4-yl]methanol: is a chemical compound with the molecular formula C7H15NO2 . It is characterized by the presence of an oxane ring substituted with an aminomethyl group and a hydroxymethyl group.

Scientific Research Applications

Chemistry

In chemistry, [4-(Aminomethyl)oxan-4-yl]methanol is used as a building block for the synthesis of more complex molecules. Its functional groups allow for versatile chemical modifications, making it valuable in organic synthesis .

Biology

In biological research, this compound can be used as a precursor for the synthesis of biologically active molecules. Its derivatives may exhibit various biological activities, including antimicrobial and anticancer properties .

Medicine

In medicine, this compound and its derivatives are investigated for their potential therapeutic applications. They may serve as intermediates in the synthesis of pharmaceutical compounds .

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique structure allows for the development of novel materials with specific properties .

Mechanism of Action

The mechanism of action for “[4-(Aminomethyl)oxan-4-yl]methanol” is not specified in the search results. Its potential biological properties and applications in various fields have been noted, but the exact mechanisms through which it exerts these effects are not detailed.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Aminomethyl)oxan-4-yl]methanol typically involves the reaction of oxane derivatives with aminomethylating agents under controlled conditions. One common method includes the use of oxane-4-carboxaldehyde, which undergoes reductive amination with an appropriate amine source to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale reductive amination processes, utilizing catalysts and optimized reaction conditions to ensure high yield and purity. The specific details of industrial methods are often proprietary and may vary between manufacturers .

Chemical Reactions Analysis

Types of Reactions

[4-(Aminomethyl)oxan-4-yl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form derivatives with different functional groups.

Substitution: The aminomethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield aldehydes or carboxylic acids, while substitution reactions can produce a variety of functionalized derivatives .

Comparison with Similar Compounds

Similar Compounds

• [4-(Aminomethyl)tetrahydro-2H-pyran-4-yl]methanol
• 2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-
• (4-Aminomethyl-tetrahydro-pyran-4-yl)-methanol

Uniqueness

Compared to similar compounds, [4-(Aminomethyl)oxan-4-yl]methanol is unique due to its specific substitution pattern on the oxane ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .

Synthesis routes and methods I

Procedure details

To the crude product from step 1 (0.944 g, 5.58 mmol) in THF (5 ml) (a dark brown solution) at 0° C. was added LAH (5.58 ml, 5.58 mmol) dropwise via a syringe. The brown mixture was warmed to room temperature and stirred for 18 hours. The resulting mixture was yellow cloudy. LC/MS showed containing desired product. To the reaction was added sodium sulfate decahydrate solid at 0° C. The mixture was stirred at room temperature for 20 min., then filtered and washed with DCM. The yellow filtrate was concentrated in vacuo to give 0.74 g of orange oil. This crude material was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

A solution of ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate (10 g, 54.64 mmol) in THF (50 mL) is added dropwise to a suspension of lithium aluminum hydride (8.26 g, 218.5 mmol) in THF (100 mL) at 0° C. The reaction mixture is warmed to room temperature and stirred for 4 h. The mixture is cooled to 0° C. and ice cold water (30 mL) is added slowly. The mixture is extracted with EtOAc (2×200 mL) and the organic layers are combined, dried (Na2SO4) and concentrated to afford the title crude compound (8 g, >99%) which is used in the next step without purification.